![molecular formula C21H24N4O B5381206 3-[({1-[(1-phenyl-1H-pyrazol-5-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine](/img/structure/B5381206.png)
3-[({1-[(1-phenyl-1H-pyrazol-5-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[({1-[(1-phenyl-1H-pyrazol-5-yl)methyl]-3-piperidinyl}oxy)methyl]pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as PZ-2891 and is a member of the pyridine family. The purpose of
Mechanism of Action
The mechanism of action of PZ-2891 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer growth. PZ-2891 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are mediators of inflammation. PZ-2891 has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression and the development of cancer.
Biochemical and Physiological Effects:
PZ-2891 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in animal models of inflammatory diseases. PZ-2891 has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a mechanism that is often disrupted in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of PZ-2891 is its potent anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new therapies for inflammatory diseases and cancer. However, one of the limitations of PZ-2891 is its potential toxicity, which needs to be carefully evaluated in preclinical studies.
Future Directions
There are several potential future directions for the study of PZ-2891. One direction is the development of PZ-2891-based therapies for inflammatory diseases and cancer. Another direction is the study of the mechanism of action of PZ-2891, which could lead to the identification of new targets for the development of therapies for these diseases. Additionally, the study of the toxicity of PZ-2891 is an important area of future research, which could lead to the development of safer and more effective therapies.
Synthesis Methods
The synthesis of PZ-2891 involves a multi-step process that starts with the reaction of 3-bromomethylpyridine with sodium hydride to produce 3-hydroxymethylpyridine. This intermediate is then reacted with 1-phenyl-1H-pyrazole-5-carbaldehyde to produce the key intermediate, which is then reacted with 3-piperidinemethanol to produce PZ-2891. The synthesis of PZ-2891 has been optimized to produce high yields and purity.
Scientific Research Applications
PZ-2891 has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-inflammatory and anti-cancer properties. PZ-2891 has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
3-[[1-[(2-phenylpyrazol-3-yl)methyl]piperidin-3-yl]oxymethyl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-2-7-19(8-3-1)25-20(10-12-23-25)15-24-13-5-9-21(16-24)26-17-18-6-4-11-22-14-18/h1-4,6-8,10-12,14,21H,5,9,13,15-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEBIPGUSQWXWAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=NN2C3=CC=CC=C3)OCC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.